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Introduction

Indatraline is a non-selective monoamine reuptake inhibitor that blocks the transporters for
dopamine (DAT), norepinephrine (NET), and serotonin (SERT). This triple reuptake inhibition
profile suggests potential antidepressant effects. The Porsolt swim test, or forced swim test
(FST), is a widely used preclinical behavioral assay to screen for potential antidepressant
activity in rodents. The test is based on the principle that when rodents are placed in an
inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant
treatments are expected to reduce the duration of this immobility, reflecting a more persistent
escape-directed behavior.

These application notes provide a detailed protocol for conducting the Porsolt swim test in rats
to evaluate the potential antidepressant-like effects of Indatraline. The protocol is based on
established FST procedures and incorporates dosage information from related behavioral
studies involving Indatraline in rats.

Data Presentation

While specific data for Indatraline in the Porsolt swim test is not readily available in published
literature, the following table presents data on the effects of Indatraline on general motor
activity in Wistar rats. This data is crucial for interpreting FST results, as a general increase in
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motor activity could be a confounding factor. The doses used in this study can serve as a
reference for designing a Porsolt swim test experiment with Indatraline.

Table 1: Effect of Indatraline on Motor Activity in Wistar Rats

Treatment Group (mg/kg, Ambulation (Photobeam Stereotypy (Photobeam
i.p.) Interruptions) Interruptions)

Vehicle (0.0) Mean + SEM Mean + SEM

Indatraline (0.5) Mean = SEM Mean = SEM

Indatraline (1.0) Mean + SEM Enhanced

Indatraline (2.0) Mean = SEM Enhanced

Indatraline (3.0) Affected Enhanced

Note: This table is a qualitative representation based on findings that stereotypy was enhanced
at 1.0, 2.0, and 3.0 mg/kg, while ambulation was affected at 3.0 mg/kg. For precise quantitative
data, refer to the original study.

Experimental Protocols

This section details a proposed protocol for the Porsolt swim test to assess the antidepressant-
like effects of Indatraline in rats.

Materials and Equipment
e Animals: Male Wistar or Sprague-Dawley rats (200-2509)

» Indatraline: To be dissolved in a suitable vehicle (e.g., saline with a small amount of Tween
80)

¢ Vehicle Control: The solvent used to dissolve Indatraline

o Forced Swim Test Apparatus: A transparent cylinder (40-60 cm height, 20 cm diameter) filled
with water (23-25°C) to a depth of 30 cm.
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Video Recording Equipment: A camera positioned to have a clear side view of the swim
cylinder.

Behavioral Analysis Software (optional): For automated scoring of behaviors.
Towels and Heating Pads: For drying and warming the rats after the swim session.
Animal Scale

Syringes and Needles for drug administration.

Experimental Procedure

Day 1: Pre-test Session (Habituation)

Acclimation: Allow rats to acclimate to the testing room for at least 1 hour before the start of
the experiment.

Pre-swim: Gently place each rat individually into the swim cylinder for a 15-minute pre-test

session.

Removal and Drying: After 15 minutes, carefully remove the rat from the water, dry it with a
towel, and place it in a warm cage with a heating pad for a few minutes before returning it to
its home cage.

Cleaning: Clean the swim cylinder thoroughly between each animal.

Day 2: Test Session

Drug Administration: Administer Indatraline (e.g., 0.5, 1.0, 2.0, 3.0 mg/kg, intraperitoneally)
or vehicle to the rats. The time between drug administration and the test session should be
consistent (e.g., 30-60 minutes).

Test Swim: Place each rat individually into the swim cylinder for a 5-minute test session.

Recording: Record the entire 5-minute session using the video camera.
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» Behavioral Scoring: An observer, blind to the treatment conditions, should score the video
recordings for the following behaviors:

o Immobility: The rat makes only the minimal movements necessary to keep its head above

water.
o Swimming: The rat makes active swimming motions, moving around the cylinder.

o Climbing: The rat makes active, forceful movements with its forepaws directed against the
wall of the cylinder.

o Data Collection: Record the total duration (in seconds) spent in each of the three behaviors
during the 5-minute test.

o Post-test Care: After the test, remove the rat, dry it, and return it to its home cage.

Mandatory Visualizations
Signaling Pathway of Indatraline
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Caption: Mechanism of action of Indatraline.
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Experimental Workflow for Porsolt Swim Test
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Caption: Experimental workflow for the Porsolt swim test.
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[https://www.benchchem.com/product/b1675337#porsolt-swim-test-protocol-for-indatraline-
in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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